Cas no 116040-91-6 (3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol)

• Product Name: 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol
• CAS No: 116040-91-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 131045
• PubChem ID: 4585215
• Update Time: 2025-06-30

3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 1H-Benzimidazole-2-propanol,1-methyl-
• 1H-Benzimidazole-2-propanol,1-methyl-(9CI)
• 3-(1-methyl-1H-benzimidazol-2-yl)-1-propanol(SALTDATA: FREE)
• 3-(1-Methyl-1H-benzoimidazol-2-yl)-propan-1-ol
• 3-(1-methyl-1H-benzimidazol-2-yl)propan-1-ol
• AC1NE1XJ
• ChemDiv3_011386
• CTK8A4062
• STOCK1S-33379
• SureCN4485011
• 1-methyl-1H-Benzimidazole-2-propanol
• 3-(1-methylbenzimidazol-2-yl)propan-1-ol
• BS-37005
• EN300-38869
• 116040-91-6
• MFCD01050196
• DFIWBBQMDHDFAS-UHFFFAOYSA-N
• SCHEMBL4485011
• CS-0159232
• Z57114967
• IDI1_028944
• DTXSID10404550
• BRD-K24013727-001-01-0
• CCG-142687
• 3-(1-methyl-1H-benzimidazol-2-yl)-1-propanol
• FT-0750190
• HMS1505F12
• 3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-ol
• AKOS000271743
• 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol

• MDL： MFCD01050196
• Inchi： 1S/C11H14N2O/c1-13-10-6-3-2-5-9(10)12-11(13)7-4-8-14/h2-3,5-6,14H,4,7-8H2,1H3
• InChI Key： DFIWBBQMDHDFAS-UHFFFAOYSA-N
• SMILES： OCCCC1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.15
• Boiling Point: 394.5°C at 760 mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.593
• PSA: 38.05
• LogP: 1.49820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol

Introduction to 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol (CAS No. 116040-91-6)

3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol, identified by its Chemical Abstracts Service (CAS) number 116040-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzimidazole core substituted with a methyl group and an alcohol functional group, has garnered attention due to its structural complexity and potential biological activities. The benzimidazole scaffold is well-documented for its role in various pharmacological applications, while the propanol side chain introduces hydrophilicity, making it a candidate for drug design and development.

The structural motif of 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol combines the unique electronic properties of the benzimidazole ring with the metabolic stability provided by the propanol moiety. This combination has been explored in recent studies for its potential interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding. The methyl group at the 1-position of the benzimidazole ring is strategically positioned to modulate electronic distribution, influencing both solubility and binding affinity.

Recent advancements in computational chemistry have enabled more precise modeling of this compound’s interactions with biological systems. Studies using molecular docking simulations have highlighted the potential of 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol as a lead compound for further optimization. The benzimidazole core is known to exhibit π-stacking interactions with aromatic residues in proteins, while the alcohol group provides a hydrogen bond donor capability, enhancing binding specificity. These features make it an attractive candidate for developing novel therapeutic agents.

In the realm of drug discovery, modifications to heterocyclic compounds like benzimidazoles are frequently employed to improve pharmacokinetic profiles and target engagement. The introduction of a propanol side chain not only enhances solubility but also allows for further derivatization, enabling fine-tuning of biological activity. For instance, analogs of this compound have been investigated for their potential antiviral and anti-inflammatory properties, leveraging the known bioactivity of benzimidazole derivatives.

The synthesis of 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol involves multi-step organic transformations, including condensation reactions to form the benzimidazole ring and subsequent functionalization to introduce the propanol moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to achieve high yields and purity. These techniques are crucial for producing sufficient quantities of the compound for preclinical testing and mechanistic studies.

Preclinical research on derivatives of this class has revealed promising results in several therapeutic areas. For example, modifications to the benzimidazole core have led to compounds with enhanced activity against certain kinases, which are implicated in cancer progression. The alcohol group in 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol serves as a handle for further chemical modifications, allowing researchers to explore diverse pharmacological profiles without altering the core scaffold.

The role of computational tools in analyzing bioactivity cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential hits from large libraries of compounds, including analogs of 3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol. These screens have accelerated the discovery process by rapidly assessing thousands of molecules for their binding affinity to target proteins. Moreover, machine learning models have been developed to predict biological activity based on structural features, further streamlining drug development efforts.

Evaluation of metabolic stability is another critical aspect in pharmaceutical research. The propanol group in this compound contributes to its metabolic resilience, reducing susceptibility to rapid degradation by cytochrome P450 enzymes. This characteristic is particularly advantageous for designing drugs with longer half-lives and improved bioavailability. Additionally, studies on pharmacokinetic properties have shown that derivatives of this compound exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

The versatility of benzimidazole derivatives extends beyond traditional applications in anticancer therapy. Recent research has explored their potential in treating neurodegenerative diseases, where they act as modulators of protein aggregation and neurotransmitter pathways. The structural features of this compound make it a suitable candidate for such applications, given its ability to interact with both small-molecule targets and biological macromolecules.

In conclusion,3-(1-Methyl-1H-benzimidazol-2-yl)-1-propanol (CAS No. 116040-91-6) represents a promising scaffold for pharmaceutical innovation. Its unique structural attributes—combining a benzimidazole core with a methyl-substituted ring and an alcohol side chain—position it as a versatile building block for drug discovery programs targeting various diseases. Continued research into its bioactivity and synthetic derivatives will likely yield novel therapeutic agents with significant clinical impact.